Cas no 1333235-12-3 (7-hydrazinyl-1H-indole)

• Product Name: 7-hydrazinyl-1H-indole
• CAS No: 1333235-12-3
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 6329470
• PubChem ID: 119084790
• Update Time: 2025-06-10

7-hydrazinyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-hydrazinyl-1H-indole
• 1333235-12-3
• EN300-1837849

• Inchi： 1S/C8H9N3/c9-11-7-3-1-2-6-4-5-10-8(6)7/h1-5,10-11H,9H2
• InChI Key： XBFZONIQEIGLNM-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=C(C1=2)NN

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.8Ų

Additional information on 7-hydrazinyl-1H-indole

Introduction to 7-Hydrazinyl-1H-Indole (CAS No. 1333235-12-3)

7-Hydrazinyl-1H-indole, also known by its CAS number 1333235-12-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, which is a fundamental scaffold in many biologically active molecules. The unique structural features of 7-hydrazinyl-1H-indole make it a valuable building block for the synthesis of a wide range of pharmaceuticals and bioactive compounds.

The indole nucleus, characterized by its fused benzene and pyrrole rings, is a common motif in natural products and synthetic drugs. The presence of the hydrazine group at the 7-position adds an additional layer of reactivity and functional versatility to the molecule. This makes 7-hydrazinyl-1H-indole particularly useful in the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the potential of 7-hydrazinyl-1H-indole in several areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing new antitumor agents. The researchers found that derivatives of 7-hydrazinyl-1H-indole exhibited significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. This finding underscores the importance of this compound in cancer research and drug discovery.

In another study, scientists investigated the role of 7-hydrazinyl-1H-indole in modulating neurodegenerative diseases. The compound was found to exhibit neuroprotective properties by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 7-hydrazinyl-1H-indole and its derivatives could be potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 7-hydrazinyl-1H-indole is another factor contributing to its widespread use in research. Various methods have been developed for the efficient synthesis of this compound, including metal-catalyzed reactions and multicomponent assembly strategies. These synthetic routes not only enhance the yield and purity of the product but also allow for the introduction of diverse functional groups, thereby expanding its chemical diversity.

In addition to its applications in drug discovery, 7-hydrazinyl-1H-indole has also been explored for its potential as a fluorescent probe. The indole moiety is known for its strong fluorescence properties, which can be further enhanced by modifying the hydrazine group. This makes 7-hydrazinyl-1H-indole an attractive candidate for developing new imaging agents that can be used in cellular and molecular biology studies.

The safety profile of 7-hydrazinyl-1H-indole is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further evaluation in clinical settings. However, as with any new chemical entity, comprehensive toxicological assessments are necessary to ensure its safety and efficacy.

In conclusion, 7-hydrazinyl-1H-indole (CAS No. 1333235-12-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and favorable biological properties, make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of healthcare and medicine.